Benzyl 5-amino-2-azaspiro[3.3]heptane-2-carboxylate
Overview
Description
“Benzyl 5-amino-2-azaspiro[3.3]heptane-2-carboxylate” is a complex organic compound. It is a derivative of 2-azaspiro[3.3]heptane . The compound is part of the family of sterically constrained amino acids, which are used in chemistry, biochemistry, and drug design .
Synthesis Analysis
The synthesis of this compound involves the construction of four-membered rings in the spirocyclic scaffold by subsequent ring closure of corresponding 1,3-bis-electrophiles at 1,1-C- or 1,1-N-bis-nucleophiles .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a spirocyclic scaffold, which is a distinctive feature of sterically constrained amino acids . This rigid spirocyclic scaffold provides a wide variation of spatial disposition of the functional groups .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “this compound” include the ring closure of corresponding 1,3-bis-electrophiles at 1,1-C- or 1,1-N-bis-nucleophiles . This process results in the formation of four-membered rings in the spirocyclic scaffold .Scientific Research Applications
Synthesis and Chemical Properties
- Regioselective Cycloaddition : The compound has been utilized in regioselective 1,3-dipolar cycloaddition reactions, yielding substituted methyl 5-oxa-6-azaspiro[2.4]heptane-1-carboxylates as a mixture of two diastereoisomers. This showcases its utility in creating spirocyclic frameworks, which are valuable in medicinal chemistry (Molchanov & Tran, 2013).
- Enantioselective Synthesis : The asymmetric hydrogenation of related compounds has been used for the enantioselective synthesis of spirocyclic moieties like (S)-7-amino-5-azaspiro[2.4]heptane, which is a key intermediate in the synthesis of quinolone antibacterial agents, demonstrating the compound's relevance in the synthesis of biologically active molecules (Yao et al., 2011).
Applications in Drug Design and Synthesis
- Novel Amino Acids and GABA Analogues : The synthesis of 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid, a novel amino acid, has been achieved. This compound, along with its derivatives, enriches the family of sterically constrained amino acids, proving its utility in chemistry, biochemistry, and drug design (Radchenko, Grygorenko, & Komarov, 2010).
- Antibacterial Agents : Research has led to the design and synthesis of novel quinolines with potent antibacterial activity against respiratory pathogens. These compounds incorporate the 7-amino-5-azaspiro[2.4]heptan-5-yl moiety, highlighting the structural utility of spirocyclic compounds in developing new treatments for respiratory tract infections (Odagiri et al., 2013).
Drug Discovery and Molecular Diversity
- Dopamine D3 Receptor Antagonists : A series of 1,2,4-triazolyl 5-azaspiro[2.4]heptanes with high affinity and selectivity for the dopamine D3 receptor have been described. This discovery showcases the compound's potential as a scaffold for developing selective dopamine receptor antagonists, with implications for treating neurological disorders (Micheli et al., 2016).
Safety and Hazards
Properties
IUPAC Name |
benzyl 7-amino-2-azaspiro[3.3]heptane-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O2/c15-12-6-7-14(12)9-16(10-14)13(17)18-8-11-4-2-1-3-5-11/h1-5,12H,6-10,15H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMCGNVMCATULGB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(C1N)CN(C2)C(=O)OCC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001154846 | |
Record name | 2-Azaspiro[3.3]heptane-2-carboxylic acid, 5-amino-, phenylmethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001154846 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1352546-87-2 | |
Record name | 2-Azaspiro[3.3]heptane-2-carboxylic acid, 5-amino-, phenylmethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1352546-87-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Azaspiro[3.3]heptane-2-carboxylic acid, 5-amino-, phenylmethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001154846 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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